Cas no 16816-67-4 (D-Pantethine)

• Product Name: D-Pantethine
• CAS No: 16816-67-4
• MF: C₂₂H₄₄N₄O₉S₂
• MW: 572.7362
• MDL: MFCD00151211
• CID: 50543
• Update Time: 2023-11-22

D-Pantethine Chemical and Physical Properties

Names and Identifiers

• D-pantethine anhydrous
• D-pantethine syrup
• Pantethine
• D-Pantethine
• PANTETHINE, D-(RG)
• Bis-(2-D-pantothenoylamino-aethyl)-disulfid
• bis-(2-D-pantothenoylamino-ethyl)-disulfide
• Bis(N-pantothenylamidoethyl) disulfide,LBF factor,Pantethein oxidized form
• bis(pantothenylamidoethyl) disulfide
• Dermorizin
• LBF FACTOR
• lbfdisulfide
• Lipodel
• PANTETHIN
• pantetina
• Panthecin
• pantomin
• pantosin
• Bis(N-pantothenylamidoethyl) disulfide
• (2R)-N-[3-[2-[2-[3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyldisulfanyl]ethylamino]-3-oxopropyl]-2,4-dihydroxy-3,3-dimethylbutanamide
• Patethine
• Panthenylamine
• (2R)-N-[3-[2-[2-[3-[[(2R)-2,4-Dihydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyldisulfanyl]et
• (2R)-N-[3-[2-[2-[3-[[(2R)-2,4-Dihydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyldisulfanyl]ethylamino]-3-oxopropyl]-2,4-dihydroxy-3,3-dimethylbutanamide;hydrate

• MDL： MFCD00151211
• Inchi： 1S/C22H42N4O8S2.H2O/c1-21(2,13-27)17(31)19(33)25-7-5-15(29)23-9-11-35-36-12-10-24-16(30)6-8-26-20(34)18(32)22(3,4)14-28;/h17-18,27-28,31-32H,5-14H2,1-4H3,(H,23,29)(H,24,30)(H,25,33)(H,26,34);1H2/t17-,18-;/m0./s1
• InChI Key： VGKIKZBPHZXTMT-APTPAJQOSA-N
• SMILES： S(C([H])([H])C([H])([H])N([H])C(C([H])([H])C([H])([H])N([H])C([C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])O[H])O[H])=O)=O)SC([H])([H])C([H])([H])N([H])C(C([H])([H])C([H])([H])N([H])C([C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])O[H])O[H])=O)=O.O([H])[H]

Computed Properties

• Exact Mass: 554.24400
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 19
• Complexity: 652
• Topological Polar Surface Area: 249

Experimental Properties

• Density: 1.1949 (rough estimate)
• Boiling Point: 987.2°C at 760 mmHg
• Refractive Index: 1.6000 (estimate)
• PSA: 247.92000
• LogP: -0.06480
• Sensitiveness: Easily absorb moisture
• Specific Rotation: D27 +13.5° (c = 3.75 in water)

D-Pantethine Security Information

• Signal Word：Danger
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：ES4392700
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons